2-[6-fluoro-3-(4-methoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
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Description
Scientific Research Applications
Potential Applications in Enzyme Inhibition and Neurological Research
Organophosphorus compounds (OPCs), inhibitors of acetylcholinesterase (AChE), are significant in both pesticide application and as a health hazard. Research indicates that reversible AChE inhibitors can provide protective benefits when administered prior to OPC exposure, highlighting the importance of identifying and studying novel inhibitors for therapeutic and protective applications (Lorke & Petroianu, 2018). This suggests that compounds with enzyme inhibitory properties, similar to the one , could be of interest for developing new treatments or protective agents against neurotoxic effects of OPCs.
Role in Drug Metabolism Studies
The metabolism of drugs, such as paracetamol (acetaminophen), involves complex pathways including oxidation, hydroxylation, and conjugation reactions. Understanding the genetic differences in drug metabolism can provide insights into susceptibility to drug toxicity and therapeutic efficacy (Zhao & Pickering, 2011). This highlights the relevance of studying chemical compounds like 2-[6-fluoro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide, as they may interact with metabolic enzymes in a way that could influence drug metabolism and pharmacokinetics.
Environmental and Health Implications
The study of microbial degradation of polyfluoroalkyl chemicals sheds light on the environmental fate and potential health effects of persistent organic pollutants. Research indicates that enzymatic approaches can degrade various organic pollutants, suggesting the importance of understanding chemical interactions with environmental enzymes and receptors (Liu & Avendaño, 2013). This underscores the potential environmental and health research applications of chemical compounds that interact with biological systems, including their degradation, toxicity, and removal from the environment.
Properties
IUPAC Name |
2-[6-fluoro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21FN2O6S/c1-33-17-8-10-18(11-9-17)35(31,32)23-14-28(21-12-7-16(26)13-19(21)25(23)30)15-24(29)27-20-5-3-4-6-22(20)34-2/h3-14H,15H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCKDZQYBNHFECH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21FN2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.